Cas no 900001-98-1 (1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide structure
900001-98-1 structure
Product Name:1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
CAS No:900001-98-1
MF:C22H21F2N3O2
MW:397.417852163315
CID:5492261
Update Time:2025-07-17

1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
    • 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
    • Inchi: 1S/C22H21F2N3O2/c1-2-29-17-8-6-16(7-9-17)25-22(28)27-13-12-26-11-3-4-20(26)21(27)15-5-10-18(23)19(24)14-15/h3-11,14,21H,2,12-13H2,1H3,(H,25,28)
    • InChI Key: XJAXMONLRVHUGQ-UHFFFAOYSA-N
    • SMILES: C12=CC=CN1CCN(C(NC1=CC=C(OCC)C=C1)=O)C2C1=CC=C(F)C(F)=C1

1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2707-0184-2μmol
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
900001-98-1
2μmol
$57.0 2023-09-05
Life Chemicals
F2707-0184-5μmol
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
900001-98-1
5μmol
$63.0 2023-09-05
Life Chemicals
F2707-0184-10μmol
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
900001-98-1
10μmol
$69.0 2023-09-05
Life Chemicals
F2707-0184-20μmol
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
900001-98-1
20μmol
$79.0 2023-09-05
Life Chemicals
F2707-0184-1mg
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
900001-98-1
1mg
$54.0 2023-09-05
Life Chemicals
F2707-0184-2mg
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
900001-98-1
2mg
$59.0 2023-09-05
Life Chemicals
F2707-0184-3mg
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
900001-98-1
3mg
$63.0 2023-09-05
Life Chemicals
F2707-0184-4mg
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
900001-98-1
4mg
$66.0 2023-09-05
Life Chemicals
F2707-0184-5mg
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
900001-98-1
5mg
$69.0 2023-09-05
Life Chemicals
F2707-0184-10mg
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
900001-98-1
10mg
$79.0 2023-09-05

1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Related Literature

Additional information on 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Recent Advances in the Study of 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS: 900001-98-1)

The compound 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS: 900001-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique pyrrolopyrazine scaffold, has been investigated for its potential as a therapeutic agent in various disease models, particularly in oncology and neurology.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Structural-activity relationship (SAR) analyses have revealed that the difluorophenyl and ethoxyphenyl moieties play critical roles in binding to target proteins, such as kinases and G-protein-coupled receptors (GPCRs). Computational modeling and X-ray crystallography studies have further confirmed these interactions, providing a solid foundation for the rational design of derivatives with enhanced potency and selectivity.

In vitro and in vivo experiments have demonstrated that 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide exhibits potent inhibitory effects on specific signaling pathways implicated in cancer cell proliferation and survival. Notably, the compound has shown efficacy in preclinical models of breast cancer and glioblastoma, with minimal off-target effects. These findings suggest its potential as a lead compound for further drug development.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of this molecule. Results indicate favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. However, challenges such as solubility and tissue penetration remain to be addressed in subsequent optimization efforts.

The safety profile of 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has been assessed in acute and subchronic toxicity studies. Preliminary data suggest a tolerable safety margin, with no significant adverse effects observed at therapeutic doses. Further investigations are warranted to fully characterize its long-term toxicity and potential drug-drug interactions.

In conclusion, the compound 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS: 900001-98-1) represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to optimize its pharmacological properties and advance it through the drug development pipeline. The integration of multidisciplinary approaches, including medicinal chemistry, structural biology, and translational research, will be crucial in realizing its full therapeutic potential.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司